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Cat. No.: B12381056 Get Quote

Introduction
Isoprenylcysteine carboxyl methyltransferase (Icmt) is a critical enzyme in the post-translational

modification of a variety of cellular proteins. It catalyzes the S-adenosyl-L-methionine (SAM)-

dependent methylation of the carboxyl group of a C-terminal S-farnesyl-L-cysteine on proteins

that have undergone prenylation. This methylation step is crucial for the proper subcellular

localization and biological activity of numerous key signaling proteins, including members of the

Ras superfamily of small GTPases. Dysregulation of Icmt activity has been implicated in

various diseases, making it an attractive target for therapeutic intervention.

Icmt-IN-9 is a potent and selective inhibitor of human Icmt. Its utility in high-throughput

screening (HTS) allows for the identification and characterization of novel Icmt inhibitors. This

document provides detailed protocols for a time-resolved fluorescence resonance energy

transfer (TR-FRET) assay, a robust and sensitive method suitable for HTS campaigns targeting

Icmt.

Mechanism of Action and Signaling Pathway
Icmt is the final enzyme in a three-step post-translational modification process for proteins with

a C-terminal CaaX motif (where 'C' is cysteine, 'a' is an aliphatic amino acid, and 'X' is any

amino acid). Following prenylation of the cysteine by farnesyltransferase or

geranylgeranyltransferase and proteolytic cleavage of the 'aaX' tripeptide, Icmt methylates the

newly exposed C-terminal prenylcysteine. This methylation increases the hydrophobicity of the
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C-terminus, facilitating the protein's association with cellular membranes and subsequent

involvement in signaling cascades. Icmt-IN-9 acts by directly inhibiting this methylation step.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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